Cas no 1857203-77-0 (1-[2-(pyrrolidin-3-yloxy)ethyl]-1H-1,2,4-triazole)

• Product Name: 1-[2-(pyrrolidin-3-yloxy)ethyl]-1H-1,2,4-triazole
• CAS No: 1857203-77-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5988200
• PubChem ID: 165665050
• Update Time: 2025-07-30

1-[2-(pyrrolidin-3-yloxy)ethyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1837042
• 1-[2-(pyrrolidin-3-yloxy)ethyl]-1H-1,2,4-triazole
• 1857203-77-0

• Inchi： 1S/C8H14N4O/c1-2-9-5-8(1)13-4-3-12-7-10-6-11-12/h6-9H,1-5H2
• InChI Key： PWKFCHDAAZGYFB-UHFFFAOYSA-N
• SMILES： O(CCN1C=NC=N1)C1CNCC1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų